![molecular formula C18H17BrN4O3 B2874393 1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide CAS No. 895644-46-9](/img/structure/B2874393.png)
1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of 1H-1,2,3-triazole, a class of heterocyclic compounds. The 1,2,3-triazole ring is a versatile scaffold that is present in many pharmaceuticals and biologically active compounds . The compound also contains a bromophenyl group and a dimethoxyphenyl group, which could potentially contribute to its biological activity .
Molecular Structure Analysis
The 1,2,3-triazole ring is a five-membered ring containing two nitrogen atoms and three carbon atoms. The bromophenyl and dimethoxyphenyl groups are aromatic rings, which could contribute to the compound’s stability and reactivity .Chemical Reactions Analysis
The reactivity of this compound could be influenced by the presence of the 1,2,3-triazole ring, as well as the bromophenyl and dimethoxyphenyl groups. The bromine atom is a good leaving group, which could make the bromophenyl group reactive in nucleophilic aromatic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the polarity of the 1,2,3-triazole ring, the electronegativity of the bromine atom, and the presence of the methoxy groups .Scientific Research Applications
Synthesis of Novel Compounds
A key application of this compound is in the synthesis of new chemical entities. For instance, research by Ikemoto et al. (2005) detailed a practical method for synthesizing a CCR5 antagonist using a process that involves the Suzuki−Miyaura reaction, a crucial step in the synthesis of various pharmaceutical compounds (Ikemoto et al., 2005).
Antimicrobial and Antipathogenic Properties
Compounds similar to 1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide have shown promise in antimicrobial applications. For example, Limban et al. (2011) synthesized a number of acylthioureas with significant antibiofilm properties against pathogens like Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011).
Anticancer Applications
Another application of related triazole compounds is in anticancer research. Rahmouni et al. (2016) synthesized a series of novel pyrazolopyrimidines derivatives that showed potential as anti-cancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016).
Chemical Structure Studies
In addition to pharmaceutical applications, such compounds are also studied for their chemical structure. The work by Fun et al. (2009) is an example, where they analyzed the structure of a triazole compound, providing insights into its chemical properties (Fun, Jebas, Sujith, & Kalluraya, 2009).
Antioxidant Properties
Bromophenols, which are related to triazole derivatives, have been studied for their antioxidant properties. For instance, Balaydın et al. (2010) explored the synthesis of bromophenols and their effectiveness as antioxidants (Balaydın, Gülçin, Menzek, Göksu, & Şahin, 2010).
Biological Activity Determination
Moreover, Gilava et al. (2020) conducted a study on triazolopyrimidines to determine their biological and antioxidant activities, highlighting the diverse potential of triazole derivatives in biological research (Gilava, Patel, Ram, & Chauhan, 2020).
Future Directions
Properties
IUPAC Name |
1-(4-bromophenyl)-N-(2,4-dimethoxyphenyl)-5-methyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrN4O3/c1-11-17(21-22-23(11)13-6-4-12(19)5-7-13)18(24)20-15-9-8-14(25-2)10-16(15)26-3/h4-10H,1-3H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYMWFEHHJOBMCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC=C(C=C2)Br)C(=O)NC3=C(C=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.